Cas no 33738-48-6 (4-methylnaphthalene-1-carbaldehyde)

4-methylnaphthalene-1-carbaldehyde structure
33738-48-6 structure
Product Name:4-methylnaphthalene-1-carbaldehyde
CAS No:33738-48-6
MF:C12H10O
MW:170.207203388214
MDL:MFCD00060691
CID:316306
PubChem ID:141839
Update Time:2025-04-19

4-methylnaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxaldehyde,4-methyl-
    • 4-Methyl-1-naphthaldehyde
    • 4-methylnaphthalene-1-carbaldehyde
    • 4-Methyl-1-naphthaldehyde, 97%
    • Z57887836
    • 4-methyl-2-morpholino-thiazole-5-carbaldehyde
    • EN300-365578
    • 4-Methyl-1-naphthaldehyde,
    • 4-methyl-naphthalene-1-carbaldehyde
    • FS-4671
    • A821914
    • 1-Naphthalenecarboxaldehyde, 4-methyl-
    • 1-Methyl-4-naphthaldehyd
    • SCHEMBL2184850
    • AKOS005258310
    • D87822
    • FT-0639126
    • CS-0320332
    • 33738-48-6
    • DTXSID10187412
    • 4-Methyl-1-naphthaldehyde #
    • J-019310
    • CHEMBL4450569
    • MFCD00060691
    • DB-048481
    • DTXCID20109903
    • MDL： MFCD00060691
    • Inchi： 1S/C12H10O/c1-9-6-7-10(8-13)12-5-3-2-4-11(9)12/h2-8H,1H3
    • InChI Key： LANRGTXVAPBSIA-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC(C)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 170.07300
  • Monoisotopic Mass: 170.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.1252
  • Melting Point: 32-36 °C(lit.)
  • Boiling Point: 259.85°C (rough estimate)
  • Flash Point: >230 °F
  • Refractive Index: 1.6188 (estimate)
  • PSA: 17.07000
  • LogP: 2.96070
  • Solubility: Not determined

4-methylnaphthalene-1-carbaldehyde Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

4-methylnaphthalene-1-carbaldehyde Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-methylnaphthalene-1-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M300775-1g
4-methylnaphthalene-1-carbaldehyde
 33738-48-6 ≥95.0%
1g
 ¥411.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M300775-5g
4-methylnaphthalene-1-carbaldehyde
 33738-48-6 ≥95.0%
5g
 ¥1441.90 2023-09-01
Alichem
A219002871-250mg
1-Methylnaphthalene-4-carboxaldehyde
 33738-48-6 98%
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 $666.40 2023-09-02
Alichem
A219002871-500mg
1-Methylnaphthalene-4-carboxaldehyde
 33738-48-6 98%
500mg
 $1019.20 2023-09-02
Alichem
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1-Methylnaphthalene-4-carboxaldehyde
 33738-48-6 98%
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 $1685.00 2023-09-02
TRC
M323165-250mg
4-Methyl-1-naphthaldehyde
 33738-48-6
250mg
 $104.00 2023-05-17
TRC
M323165-500mg
4-Methyl-1-naphthaldehyde
 33738-48-6
500mg
 $ 167.00 2023-09-07
TRC
M323165-1 g
4-Methyl-1-naphthaldehyde
 33738-48-6
1g
 235.00 2021-07-29
TRC
M323165-5g
4-Methyl-1-naphthaldehyde
 33738-48-6
5g
 $ 625.00 2022-06-04
Chemenu
CM239008-25g
4-Methyl-1-naphthaldehyde
 33738-48-6 95%
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 $319 2021-08-04

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